Cas no 2227707-93-7 (rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2227707-93-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5804318
• PubChem ID: 165852514
• Update Time: 2025-05-20

rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• 2227707-93-7
• EN300-1766386

• Inchi： 1S/C8H13N3/c1-5-7(4-11(2)10-5)6-3-8(6)9/h4,6,8H,3,9H2,1-2H3/t6-,8+/m0/s1
• InChI Key： MLEGHTFIURVWEW-POYBYMJQSA-N
• SMILES： N[C@@H]1C[C@H]1C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Rac-(1R,2S)-2-(1,3-Dimethyl-1H-Pyrazol-4-Yl)Cyclopropan-1-Amine

The compound rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No: 2227707-93-7) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety and an amine group. The stereochemistry of the molecule, specifically the (1R,2S) configuration, plays a crucial role in its properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to form strong interactions with biological targets. The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is known for its stability and versatility in medicinal chemistry. The presence of dimethyl groups on the pyrazole further enhances the molecule's hydrophobicity and pharmacokinetic properties.

The synthesis of rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine involves a multi-step process that typically includes the formation of the pyrazole ring followed by cyclopropanation and amine functionalization. Researchers have explored various methodologies to optimize the synthesis of this compound, including transition metal-catalyzed reactions and organocatalytic approaches.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that it exhibits selective binding to certain protein targets, making it a valuable tool in drug design. The stereochemistry of the molecule is particularly important in determining its bioactivity, as it influences how the compound interacts with biological systems.

In terms of pharmacological applications, rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine has shown potential in treating various diseases. For instance, recent research has focused on its role as an antidepressant, where it demonstrates efficacy in preclinical models without significant side effects. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for treating neurodegenerative disorders.

The cyclopropane ring in this compound contributes significantly to its stability and reactivity. This three-membered ring is known for its high ring strain, which can be harnessed to induce specific chemical transformations. In medicinal chemistry, cyclopropane-containing compounds are often used as scaffolds for developing novel drugs due to their unique electronic and steric properties.

Another area of interest is the use of this compound in combinatorial chemistry and high-throughput screening (HTS). Its modular structure allows for easy modification and diversification, making it ideal for generating libraries of related compounds for drug discovery purposes.

From a structural perspective, the molecule's pyrazole moiety provides additional functionality by acting as a hydrogen bond donor or acceptor. This property enhances its ability to interact with biological targets and improves its solubility profile—a critical factor in drug delivery.

In conclusion, rac-(1R,2S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amines (CAS No: 2227707-93_7) represents a versatile and intriguing compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and stereochemistry make it a valuable asset in drug design and development.